Cas no 1183311-76-3 (2-(cyclohexylamino)-4-methylpentan-1-ol)

• Product Name: 2-(cyclohexylamino)-4-methylpentan-1-ol
• CAS No: 1183311-76-3
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5176998
• PubChem ID: 61045103
• Update Time: 2026-03-05

2-(cyclohexylamino)-4-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohexylamino)-4-methylpentan-1-ol
• 1-Pentanol, 2-(cyclohexylamino)-4-methyl-

• Inchi： 1S/C12H25NO/c1-10(2)8-12(9-14)13-11-6-4-3-5-7-11/h10-14H,3-9H2,1-2H3
• InChI Key： RULJEWDYVXBWDS-UHFFFAOYSA-N
• SMILES： OCC(CC(C)C)NC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• XLogP3: 2.7
• Topological Polar Surface Area: 32.299

Additional information on 2-(cyclohexylamino)-4-methylpentan-1-ol

Chemical Profile and Applications of 2-(Cyclohexylamino)-4-Methylpentan-1-ol (CAS No. 118331-76-3)

2-(Cyclohexylamino)-4-methylpentan-1-ol, also known by its CAS number 118331-76-3, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of secondary alcohols and features a unique structure that combines a cyclohexylamine group with a branched pentanol chain. The molecule's structure is characterized by a six-membered cyclohexane ring attached to an amino group, which is further connected to a pentanol chain containing a methyl branch at the fourth carbon position.

The synthesis of 2-(Cyclohexylamino)-4-methylpentan-1-ol involves a multi-step process that typically begins with the reaction of cyclohexylamine with an appropriate aldehyde or ketone derivative, followed by reduction to yield the alcohol moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques, reducing the overall carbon footprint associated with its manufacturing.

2-(Cyclohexylamino)-4-methylpentan-1-ol has gained attention in the pharmaceutical industry due to its potential as an intermediate in drug synthesis. Its ability to form stable amide bonds makes it valuable in peptide chemistry, where it can serve as a building block for more complex molecules. Additionally, this compound exhibits interesting pharmacokinetic properties, including moderate solubility and bioavailability, which are advantageous for drug delivery systems.

In the agricultural sector, 2-(Cyclohexylamino)-4-methylpentan-1-ol has been explored as a component in formulations designed to enhance plant growth and stress resistance. Recent studies have demonstrated its role as a bio-stimulant, capable of improving crop yields under adverse environmental conditions such as drought or high salinity.

The industrial applications of 2-(Cyclohexylamino)-4-methylpentan-1-ol are equally diverse, ranging from surfactants to specialty chemicals. Its amphiphilic nature allows it to function effectively in emulsions and detergents, making it a valuable additive in personal care products and cleaning agents.

From an environmental perspective, the biodegradability of 2-(Cyclohexylamino)-4-methylpentan-1-ol has been extensively studied, with findings indicating that it undergoes rapid degradation under aerobic conditions, minimizing its ecological impact.

In conclusion, 2-(Cyclohexylamino)-4-methylpentan-1-ol (CAS No. 118331-76-3) is a multifaceted compound with promising applications across various fields. Ongoing research continues to uncover new potential uses and optimize its production processes, underscoring its importance as a key chemical entity in modern industry.